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Introduction
WZ4003 is a potent and selective inhibitor of NUAK family SNF1-like kinase 1 (NUAK1) and

NUAK2, two members of the AMP-activated protein kinase (AMPK) family. These kinases are

activated by the tumor suppressor kinase LKB1 and play crucial roles in various cellular

processes, including cell adhesion, polarity, proliferation, and survival. This technical guide

provides an in-depth overview of the known downstream targets of WZ4003, detailing the

signaling pathways involved and the experimental protocols used to elucidate these

connections.

Core Mechanism of Action
WZ4003 exerts its effects by directly binding to the ATP-binding pocket of NUAK1 and NUAK2,

thereby inhibiting their kinase activity. This inhibition prevents the phosphorylation of

downstream substrates, leading to the modulation of various signaling pathways. The primary

upstream activator of NUAK1 and NUAK2 is the tumor suppressor kinase LKB1.

Quantitative Data Summary
The following tables summarize the key quantitative data related to the inhibitory activity of

WZ4003 and its effects on cellular processes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1163808?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: In Vitro Kinase Inhibitory Activity of WZ4003

Target IC50 (nM)

NUAK1 20

NUAK2 100

Table 2: Cellular Effects of WZ4003

Cell Line Assay Effect Concentration Reference

HEK-293

MYPT1

Phosphorylation

(Ser445)

Inhibition 3-10 µM

U2OS Cell Proliferation Inhibition 10 µM

U2OS
Cell Invasion

(3D)
Impaired Not Specified

MEFs
Cell Migration

(Wound Healing)
Inhibition Not Specified

MEFs Cell Proliferation Inhibition 10 µM

U2OS Apoptosis Induction 10 µM

Downstream Signaling Pathways
The most well-characterized downstream effector of NUAK1 is Myosin Phosphatase Targeting

Subunit 1 (MYPT1). NUAK1 phosphorylates MYPT1 at Ser445, which inhibits the activity of the

associated myosin light chain phosphatase. This leads to an increase in phosphorylated

myosin light chain, promoting cell contractility and migration. By inhibiting NUAK1, WZ4003

prevents the phosphorylation of MYPT1, leading to a decrease in cell motility.
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To cite this document: BenchChem. [Unraveling the Downstream Network of WZ4003: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1163808#understanding-the-downstream-targets-of-
wz4003]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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